Cas no 2137628-90-9 (Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate
• CAS No: 2137628-90-9
• MF: C₁₆H₁₈FNO₃
• MW: 291.31742811203
• CID: 5783198
• PubChem ID: 165456710
• Update Time: 2025-06-12

Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-703594
• 2137628-90-9
• tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate
• Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate

• Inchi： 1S/C16H18FNO3/c1-16(2,3)21-15(20)18-8-11(9-18)6-12-4-5-14(17)7-13(12)10-19/h4-7,10H,8-9H2,1-3H3
• InChI Key： IQDZGVMJQJYLIU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=O)C=1)/C=C1\CN(C(=O)OC(C)(C)C)C\1

Computed Properties

• Exact Mass: 291.12707160g/mol
• Monoisotopic Mass: 291.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate

Introduction to Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate (CAS No. 2137628-90-9)

Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2137628-90-9, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of a tert-butyl group and an azetidine ring system contributes to its stability and reactivity, which are critical factors in the design of novel therapeutic agents.

The molecular structure of Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate features a 4-fluoro-2-formylphenyl substituent, which introduces both electronic and steric influences that can modulate the compound's biological activity. The formyl group, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. This characteristic makes the compound an attractive scaffold for medicinal chemists seeking to develop innovative treatments for various diseases.

In recent years, there has been growing interest in the development of small molecules that can interact with biological targets in novel ways. The azetidine ring, a five-membered heterocycle, is known for its ability to mimic natural amino acid structures, which can enhance binding affinity and selectivity when designed into drug candidates. The incorporation of a tert-butyl group further enhances the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo. These features collectively position Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate as a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The 4-fluoro-2-formylphenyl moiety has been shown to exhibit inhibitory activity against certain enzymes and receptors implicated in cancer and inflammatory diseases. Preliminary studies have suggested that this compound may interfere with key signaling pathways by binding to specific protein targets, thereby modulating disease progression. These findings are particularly noteworthy given the increasing emphasis on precision medicine and personalized therapeutic strategies.

The synthesis of Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of a key intermediate, followed by functionalization at multiple positions to introduce the desired substituents. The use of advanced catalytic methods and protective group strategies ensures high yields and purity, which are essential for subsequent biological evaluation. This synthetic approach not only demonstrates the feasibility of producing this compound on a scalable basis but also underscores its accessibility for further derivatization.

In addition to its potential therapeutic applications, Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate has attracted attention for its role as a building block in medicinal chemistry research. The combination of structural features such as the azetidine ring and the formyl group provides a rich platform for generating diverse libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying novel lead structures that can be optimized into effective drugs. The compound's versatility makes it an invaluable asset in academic and industrial research settings.

The growing body of literature on this compound reflects its significance in contemporary chemical biology research. Researchers have leveraged its unique properties to explore new mechanisms of action and develop innovative drug candidates. For instance, studies have investigated how modifications to the tert-butyl group or the azetidine ring can influence biological activity without compromising potency. These efforts underscore the importance of structural optimization in drug design and highlight Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate as a cornerstone molecule in this endeavor.

The future prospects for Tert-butyl 3-[(4-fluoro-2-formylphenyl)methylidene]azetidine-1-carboxylate are bright, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with them in meaningful ways. This compound exemplifies how interdisciplinary approaches—combining organic chemistry, pharmacology, and computational modeling—can drive innovation in drug discovery. Its continued study promises to yield insights that will shape the future landscape of medicinal chemistry.